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An In-depth Technical Guide to the Basic Properties of 2-(4-chloro-1H-pyrazol-1-
yl)propanamide

Executive Summary

This technical guide provides a comprehensive overview of the fundamental properties of 2-(4-
chloro-1H-pyrazol-1-yl)propanamide, a heterocyclic compound featuring a chlorinated
pyrazole ring linked to a propanamide functional group. The pyrazole scaffold is a cornerstone
in medicinal chemistry, with derivatives exhibiting a vast array of pharmacological activities,
including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] Notably, the
pyrazol-1-yl-propanamide substructure has been specifically identified as a promising
framework for developing potent androgen receptor antagonists for applications in oncology.[4]
This document, intended for researchers and drug development professionals, synthesizes
available data on structurally related compounds to project the physicochemical properties,
spectroscopic profile, and potential biological significance of the title molecule. It outlines a
reasoned, proposed synthetic pathway and discusses key safety considerations, positioning 2-
(4-chloro-1H-pyrazol-1-yl)propanamide as a molecule of interest for further investigation.
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Molecular Identity and Physicochemical Properties
Chemical Structure and Identifiers

2-(4-chloro-1H-pyrazol-1-yl)propanamide is a secondary amide characterized by the
attachment of a propanamide group to the N1 position of a 4-chloropyrazole ring. This
substitution pattern is crucial for its three-dimensional conformation and potential interactions
with biological targets.

Property Value Source

2-(4-chloro-1H-pyrazol-1-

'UPAC Name yl)propanamide

CAS Number 1205841-05-9 [5]
Molecular Formula CeHsCINsO [5]
Molecular Weight 173.60 g/mol [5]
Canonical SMILES CC(C(=O)N)N1C=C(C=N1)CI [5]

Physicochemical Characteristics

While specific experimental data for 2-(4-chloro-1H-pyrazol-1-yl)propanamide are not
extensively documented in publicly available literature, its properties can be reliably predicted
based on its functional groups and structural analogues. The molecule contains both hydrogen
bond donors (the amide N-H) and acceptors (the amide carbonyl oxygen and the pyrazole
nitrogens), suggesting moderate solubility in polar protic solvents. The presence of the chlorine
atom and the pyrazole ring introduces a degree of lipophilicity.
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Property

Predicted/Analogous Value

Rationale/Note

Physical State

White to off-white solid

Typical for small organic

amides.

Melting Point

Not available

Expected to be a crystalline
solid with a defined melting

point.

Boiling Point

Not available

Likely to decompose before
boiling at atmospheric

pressure.

Solubility

20.3 pg/mL (for the
corresponding carboxylic acid
at pH 7.4)

The amide is expected to have
different solubility, likely
showing moderate solubility in
solvents like methanol,
ethanol, and DMSO. The cited
value is for 2-(4-chloro-1H-

pyrazol-1-yl)propanoic acid.[6]

pKa

~16-17 (Amide N-H)

The amide proton is weakly
acidic. The pyrazole ring is

weakly basic.

Synthesis and Characterization
Retrosynthetic Analysis and Strategy

A logical synthetic approach to 2-(4-chloro-1H-pyrazol-1-yl)propanamide involves the

formation of two key bonds: the N-C bond between the pyrazole ring and the propanamide

backbone, and the C-N bond of the amide itself. A robust strategy would proceed via the

corresponding carboxylic acid or its ester, which are common intermediates in amide synthesis.

The causality for this two-step approach is rooted in efficiency and control. The initial N-

alkylation of 4-chloropyrazole with an alkyl 2-halopropanoate is a well-established and high-

yielding reaction. Following this, the conversion of the resulting ester to the primary amide

using ammonia is a standard, reliable transformation, avoiding the handling of more hazardous

or complex aminating agents.
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E—(4—chIoro—1H-pyrazol—1-yl)propanamid9 G—(4—chIoro—lH—pyrazol-l—yl)propanoic acia

Amidation

(Ethyl 2-(4-chIoro-lH-pyrazoI-l-yI)propanoata

N-Alkylation N-Alkylation
4-ch|oro-1H-pyrazoIeD (Ethyl 2-bromopropanoate
[CeHsCINsO]+

m/z = 173/175

- C3H4CIN20 + C2H4NO - C4H4CIN2

[CsHaN]* [CsHsCIN2]* [C2HaNO]*
m/z = 56 m/z = 128/130 m/z = 58

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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